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Compound of Interest

Compound Name: 2-Phenylacetaldehyde-d5

Cat. No.: B15136900

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Phenylacetaldehyde-d5 (2,3,4,5,6-

pentadeuteriophenyl)acetaldehyde), a deuterated analog of 2-phenylacetaldehyde. This stable

isotope-labeled compound is a valuable tool in metabolic research, pharmacokinetic studies,

and as an internal standard for quantitative analysis.

Core Compound Details
2-Phenylacetaldehyde-d5 is distinguished by the substitution of five hydrogen atoms on the

phenyl ring with deuterium. This isotopic labeling provides a distinct mass shift, making it

readily distinguishable from its unlabeled counterpart by mass spectrometry without

significantly altering its chemical properties.
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Property Value Source

CAS Number 879549-73-2 [1]

Molecular Formula C₈H₃D₅O [1]

Molecular Weight 125.18 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Storage

Recommended at -20°C for

long-term stability (3 years) or

4°C for shorter periods (2

years).

[1]

Synthesis
The synthesis of 2-Phenylacetaldehyde-d5 is typically achieved through the deuteration of 2-

phenylacetaldehyde. A common method involves a catalytic hydrogen-deuterium exchange

reaction. This process utilizes a catalyst, such as palladium on carbon (Pd/C), in the presence

of deuterium gas (D₂) to facilitate the exchange of hydrogen atoms on the phenyl ring with

deuterium atoms.[1] Industrial production scales up these deuteration processes in specialized

facilities designed to handle deuterium gas and catalysts, with optimized reaction conditions to

ensure high yield and purity.[1]

Applications in Drug Development and Research
The primary utility of 2-Phenylacetaldehyde-d5 lies in its application as an internal standard

for quantitative analyses and as a tracer in metabolic studies.

Internal Standard for Quantitative Analysis: In techniques like liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), 2-
Phenylacetaldehyde-d5 is an ideal internal standard.[2] Added to samples in a known

quantity, it co-elutes with the unlabeled analyte, allowing for accurate quantification by

correcting for variations in sample preparation, injection volume, and instrument response.[3]

Metabolic and Pharmacokinetic Tracer: The deuterium labeling allows researchers to trace

the metabolic fate of phenylacetaldehyde in biological systems.[1] The kinetic isotope effect
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(KIE), a phenomenon where the C-D bond is stronger and breaks more slowly than a C-H

bond, can slow down enzymatic degradation.[1] This property makes it a valuable tool for

investigating metabolic pathways and understanding the absorption, distribution,

metabolism, and excretion (ADME) of drugs containing a phenylacetaldehyde moiety.[1]

Metabolic Pathway of Phenylacetaldehyde
Phenylacetaldehyde is a metabolite in various organisms, including humans. A key step in its

metabolism is the NAD⁺-dependent oxidation to phenylacetic acid, a reaction catalyzed by the

enzyme phenylacetaldehyde dehydrogenase.[4][5] Phenylacetic acid can then enter central

metabolic pathways.[4] Phenylacetaldehyde can also be reduced to form 2-phenylethanol.[1]
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Metabolic conversion of 2-Phenylacetaldehyde.

Experimental Protocols
The following are generalized protocols for the use of 2-Phenylacetaldehyde-d5 as an internal

standard in LC-MS/MS and quantitative NMR (qNMR) analysis.
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Quantitative Analysis by LC-MS/MS using a Deuterated
Internal Standard
This protocol outlines a typical workflow for quantifying an analyte in a biological matrix, such

as plasma, using 2-Phenylacetaldehyde-d5 as an internal standard.

1. Preparation of Solutions:

Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of the analyte and 1 mg of

2-Phenylacetaldehyde-d5 into separate volumetric flasks. Dissolve in a suitable organic

solvent (e.g., methanol or acetonitrile) to the final volume.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

analyte stock solution.

Internal Standard Working Solution: Dilute the 2-Phenylacetaldehyde-d5 stock solution to a

fixed concentration (e.g., 100 ng/mL) that yields an appropriate response on the mass

spectrometer.

2. Sample Preparation (Protein Precipitation):

Thaw plasma samples, calibration standards, and quality control (QC) samples on ice and

vortex to ensure homogeneity.

To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample, calibrator, or QC.

Add 20 µL of the internal standard working solution to each tube (except for blank matrix

samples).

Vortex briefly.

Add 300 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube.
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Evaporate the solvent to dryness under a stream of nitrogen at approximately 40°C.

Reconstitute the dried extract in 100 µL of the initial mobile phase composition. Vortex and

centrifuge briefly before transferring to an LC vial for analysis.[3]

3. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to achieve separation of the analyte from matrix components

and ensure co-elution with the internal standard.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray ionization (ESI), positive or negative ion mode, depending

on the analyte.

Analysis Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-

product ion transitions for both the analyte and 2-Phenylacetaldehyde-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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